Cas no 863001-52-9 (2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole)
2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole
- 2-(4-(benzo[d]thiazol-2-yl)piperazin-1-yl)-4,6-difluorobenzo[d]thiazole
- Benzothiazole, 2-[4-(2-benzothiazolyl)-1-piperazinyl]-4,6-difluoro-
- 2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole
- AKOS024591275
- 863001-52-9
- AB00671051-01
- F0647-0311
- HMS1650H08
-
- Inchi: 1S/C18H14F2N4S2/c19-11-9-12(20)16-15(10-11)26-18(22-16)24-7-5-23(6-8-24)17-21-13-3-1-2-4-14(13)25-17/h1-4,9-10H,5-8H2
- InChI Key: RYBNFHQZVREVFH-UHFFFAOYSA-N
- SMILES: S1C2=CC(F)=CC(F)=C2N=C1N1CCN(C2=NC3=CC=CC=C3S2)CC1
Computed Properties
- Exact Mass: 388.06279513g/mol
- Monoisotopic Mass: 388.06279513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 88.7Ų
2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0647-0311-2μmol |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-5μmol |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-10μmol |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-20μmol |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-1mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-2mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-3mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-4mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-5mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0647-0311-10mg |
2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]-4,6-difluoro-1,3-benzothiazole |
863001-52-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole
Compound CAS No 863001-52-9: 2-[4-(1,3-BenzoThiazol-2-Yl)Piperazin-1-Yl]-4,6-DiFluoro-1,3-BenzoThiazole
The compound with CAS No 863001-52-9, known as 2-[4-(1,3-benzoThiazol-2-Yl)Piperazin-1-Yl]-4,6-DiFluoro-1,3-BenzoThiazole, is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique chemical structure, which incorporates both benzothiazole and piperazine moieties. The presence of these functional groups imparts distinctive electronic and optical properties to the molecule.
Recent studies have highlighted the potential of this compound in the development of advanced materials for optoelectronic applications. Researchers have demonstrated that the benzothiazole core contributes to strong absorption in the visible spectrum, while the piperazine group enhances molecular flexibility and intermolecular interactions. These properties make the compound a promising candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.
The synthesis of CAS No 863001-52-9 involves a multi-step process that typically begins with the preparation of the benzothiazole derivative. This is followed by coupling reactions to introduce the piperazine moiety and subsequent fluorination steps to achieve the desired substitution pattern. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.
In terms of applications, this compound has shown remarkable potential in drug discovery efforts. Its ability to act as a scaffold for bioactive molecules has been explored in various pharmacological studies. For instance, researchers have reported that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its utility in developing new therapeutic agents.
Moreover, the compound's electronic properties have been leveraged in the design of sensors and molecular switches. Its responsiveness to external stimuli such as light and pH changes makes it a versatile tool in analytical chemistry and biosensing technologies.
From a structural perspective, the molecule's benzothiazole ring system provides aromatic stability and conjugation pathways that are crucial for its electronic behavior. The substitution pattern at positions 4 and 6 with fluorine atoms further modulates its reactivity and solubility properties. This fine-tuning allows for tailored applications across diverse chemical platforms.
The integration of piperazine into the molecule introduces additional nitrogen atoms, which can participate in hydrogen bonding and other non-covalent interactions. This feature enhances the compound's compatibility with biological systems and facilitates its use in medicinal chemistry applications.
Recent advancements in computational chemistry have enabled detailed modeling of this compound's electronic structure. These studies have provided insights into its excited-state dynamics and charge transport mechanisms, further solidifying its role in cutting-edge materials research.
In conclusion, CAS No 863001-52-9 represents a significant advancement in organic chemistry due to its unique structure and versatile properties. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable research tool and potential commercial product.
863001-52-9 (2-4-(1,3-benzothiazol-2-yl)piperazin-1-yl-4,6-difluoro-1,3-benzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)